N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide
Overview
Description
N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide, also known as MNPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MNPA belongs to the class of benzamide derivatives and has been shown to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide is not fully understood. However, it has been suggested that N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide exerts its therapeutic effects by modulating the activity of dopamine receptors in the brain. N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been shown to act as a partial agonist at dopamine D2 receptors, which are involved in the regulation of mood, cognition, and motor function. N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has also been shown to exhibit affinity for serotonin 5-HT2A receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. In animal models, N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been shown to increase dopamine release in the prefrontal cortex and striatum, which are regions of the brain involved in the regulation of mood and cognition. N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. Furthermore, N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been shown to exhibit anti-inflammatory and analgesic activities, which may be mediated by its effects on the immune system.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has several advantages for lab experiments. It is a stable and well-characterized compound that can be easily synthesized in large quantities. N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has also been extensively studied in animal models, making it a valuable tool for investigating the mechanisms of action of dopamine receptor agonists. However, N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has some limitations for lab experiments. It has a relatively low affinity for dopamine receptors compared to other dopamine receptor agonists, which may limit its therapeutic potential. Furthermore, the exact mechanism of action of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide. One direction is to investigate the potential use of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to investigate the potential use of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide as an analgesic and anti-inflammatory agent. Furthermore, future studies could investigate the mechanism of action of N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide in more detail, with the aim of developing more potent and selective dopamine receptor agonists.
Scientific Research Applications
N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antipsychotic activity in animal models. N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Furthermore, N-(3-methoxyphenyl)-3-nitro-4-(1-piperidinyl)benzamide has been shown to exhibit anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-(3-methoxyphenyl)-3-nitro-4-piperidin-1-ylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-26-16-7-5-6-15(13-16)20-19(23)14-8-9-17(18(12-14)22(24)25)21-10-3-2-4-11-21/h5-9,12-13H,2-4,10-11H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNBUQRJDGBTTEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxyphenyl)-3-nitro-4-(piperidin-1-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.